Cas no 213012-87-4 (Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-)

Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]- structure
213012-87-4 structure
Product Name:Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-
CAS No:213012-87-4
MF:C20H16O4S
MW:352.403644561768
CID:1400295
Update Time:2024-08-15

Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-
    • Inchi: 1S/C20H16O4S/c21-20(22)18-8-4-5-9-19(18)25(23,24)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,21,22)
    • InChI Key: VWQYIAOEQYDHCS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1S(CC1=CC=C(C2=CC=CC=C2)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 352.07698

Experimental Properties

  • Density: 1.306±0.06 g/cm3(Predicted)
  • Boiling Point: 616.7±55.0 °C(Predicted)
  • PSA: 71.44
  • pka: 2.79±0.36(Predicted)
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